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Vapor Pressure of Ethoxypropanol: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the vapor pressure of ethoxypropanol, a
crucial physicochemical property for professionals in research, science, and drug development.

Ethoxypropanol, existing as two isomers, 1-ethoxy-2-propanol and 2-ethoxy-1-propanol, sees

wide application as a solvent in various industries, including pharmaceuticals.[1][2]

Understanding its vapor pressure is essential for applications ranging from solvent handling

and storage to formulation development and safety assessments. This document compiles

available quantitative data, details common experimental protocols for vapor pressure

determination, and presents a logical workflow for these measurements.

Vapor Pressure Data of 1-Ethoxy-2-propanol
Quantitative vapor pressure data for 1-ethoxy-2-propanol is available, though comprehensive

datasets across a wide range of temperatures are not abundant in publicly accessible

literature. The most practical approach for estimating the vapor pressure at various

temperatures is through the use of the Antoine equation, a semi-empirical correlation that

describes the relationship between vapor pressure and temperature.
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Cheméo provides Antoine equation coefficients for 1-ethoxy-2-propanol, which can be used to

calculate its vapor pressure over a specified temperature range.[3] The equation is as follows:

log₁₀(P) = A − (B / (T + C))

Where:

P is the vapor pressure in kPa

T is the temperature in Kelvin

A = 1.64047e+01

B = -4.12462e+03

C = -5.35040e+01

The applicable temperature range for these coefficients is 309.42 K to 425.32 K.[3]

The following table summarizes the calculated vapor pressure of 1-ethoxy-2-propanol at

various temperatures using these coefficients, alongside some experimentally determined

values found in the literature.
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Temperature (°C) Temperature (K)
Calculated Vapor
Pressure (kPa)

Experimental Vapor
Pressure

20 293.15 - < 1 kPa[4]

23.85 297.00 - 10 hPa (1 kPa)[5]

25 298.15 - 1 kPa[6], 4 mmHg[7]

36.27 309.42 2.53 -

50 323.15 5.61 -

75 348.15 16.27 -

100 373.15 39.19 -

125 398.15 82.88 -

132 405.15
101.3 (Normal Boiling

Point)[7]
-

151.17 424.32 160.03 -

Note: The calculated normal boiling point using the provided Antoine coefficients is

approximately 132°C, which aligns with the experimentally determined boiling point of 132°C.

[7]

Data for the 2-ethoxy-1-propanol isomer is significantly more scarce, and reliable temperature-

dependent vapor pressure data or Antoine equation coefficients were not found in the reviewed

literature.

Experimental Protocols for Vapor Pressure
Determination
The determination of vapor pressure is a fundamental experimental procedure in physical

chemistry. Several well-established methods are employed, each with its own advantages and

specific applications. While protocols specific to ethoxypropanol are not readily available, the

following are detailed descriptions of common experimental techniques that are applicable.
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Static Method
The static method is a direct and accurate technique for measuring vapor pressure over a wide

range of pressures.[8]

Principle: A sample of the substance is placed in a thermostatically controlled, evacuated

container. At a given temperature, the liquid or solid will evaporate until the vapor phase is

saturated, and the pressure of this vapor is measured directly.

Apparatus:

Equilibrium Cell: A container to hold the sample, which can be made of glass or metal.

Thermostat: A bath or oven to maintain a constant and uniform temperature.

Vacuum System: To evacuate the apparatus and remove any dissolved gases from the

sample.

Pressure Measuring Device: A manometer or a pressure transducer to accurately measure

the vapor pressure.

Procedure:

The sample is introduced into the equilibrium cell.

The sample is thoroughly degassed to remove any dissolved air or other volatile impurities.

This is a critical step and can be achieved by repeated freeze-pump-thaw cycles.[8]

The equilibrium cell is placed in the thermostat and allowed to reach thermal equilibrium at

the desired temperature.

Once the temperature and pressure have stabilized, the vapor pressure is recorded.

Measurements are repeated at different temperatures to obtain a vapor pressure curve.

Ebulliometry (Dynamic Method)
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Ebulliometry involves the measurement of the boiling point of a liquid at a controlled pressure.

[4][9]

Principle: The vapor pressure of a liquid is equal to the external pressure at its boiling point. By

varying the external pressure and measuring the corresponding boiling temperature, the vapor

pressure curve can be determined.

Apparatus:

Ebulliometer: A specialized piece of glassware that includes a boiling flask, a thermometer

well, and a condenser.[9]

Pressure Control System: To maintain a constant pressure within the apparatus.

Heating Mantle: To heat the liquid to its boiling point.

Thermometer: A high-precision thermometer to measure the boiling temperature.

Procedure:

The liquid sample is placed in the boiling flask of the ebulliometer.

The system is set to a specific pressure using the pressure control system.

The liquid is heated to a gentle boil.

The temperature of the vapor-liquid equilibrium is measured once it stabilizes. This is the

boiling point at the set pressure.

The procedure is repeated at various pressures to generate a set of pressure-temperature

data points.

Isoteniscope Method
The isoteniscope method is a comparative technique for measuring vapor pressure, often used

for its simplicity and accuracy.[10][11]
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Principle: The vapor pressure of the sample is balanced against a known external pressure.

The point of balance is observed using a U-tube manometer which is part of the isoteniscope

itself.[12]

Apparatus:

Isoteniscope: A glass apparatus consisting of a sample bulb connected to a small U-tube

manometer.[11]

Thermostatic Bath: To control the temperature of the sample.

External Pressure System: A system to apply and measure a controlled external pressure.

Vacuum Pump: For initial evacuation and degassing.

Procedure:

The sample is placed in the bulb of the isoteniscope.

The sample is degassed by boiling at a reduced pressure.

The isoteniscope is placed in the thermostatic bath at the desired temperature.

The external pressure is adjusted until the liquid levels in the U-tube of the isoteniscope are

equal.

At this point, the external pressure is equal to the vapor pressure of the sample and is

recorded.

Measurements are repeated at different temperatures.

Experimental Workflow
The following diagram illustrates a general workflow for the experimental determination of

vapor pressure.
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General Workflow for Vapor Pressure Determination

Sample Preparation

Measurement

Data Analysis

Obtain High Purity Sample

Degas Sample (e.g., Freeze-Pump-Thaw)

Assemble Apparatus (e.g., Static, Ebulliometer, Isoteniscope)

Set Temperature and Allow for Thermal Equilibrium

Measure Pressure/Temperature

Repeat at Different Temperatures

Iterate

Plot ln(P) vs 1/T

Fit Data to Antoine or Clausius-Clapeyron Equation

Report Vapor Pressure Data and Equation Parameters

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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